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Compound of Interest

Compound Name:
3-Hydroxy-2,4-

dimethoxybenzaldehyde

CAS No.: 32246-34-7

Cat. No.: B1597317

Get Quote

Executive Summary
Vanillin acts primarily as a chemopreventive agent with a high safety profile, exerting mild

cytotoxicity through antioxidant mechanisms and cell cycle arrest. In contrast, 3-hydroxy-2,4-
dimethoxybenzaldehyde (HDB) represents a pharmacologically optimized scaffold. The

addition of a methoxy group at the C-2 position and the shift of the hydroxyl group significantly

enhance lipophilicity and membrane permeability, resulting in a more potent cytotoxic profile

against specific carcinoma lines (e.g., KB, NCI-H187).

Chemical Identity & Structural Logic
The differential cytotoxicity is rooted in the Structure-Activity Relationship (SAR) of the

benzaldehyde core.
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Feature Vanillin
3-Hydroxy-2,4-
Dimethoxybenzaldehyde
(HDB)

IUPAC Name
4-Hydroxy-3-

methoxybenzaldehyde

3-Hydroxy-2,4-

dimethoxybenzaldehyde

Formula C₈H₈O₃ C₉H₁₀O₄

MW 152.15 g/mol 182.17 g/mol

Substitution 3-OMe, 4-OH 2-OMe, 3-OH, 4-OMe

Lipophilicity (LogP) ~1.2 (Moderate) ~1.6 - 1.8 (Enhanced)

Primary Role Antioxidant / Chemopreventive
Cytotoxic Intermediate /

Pharmacophore

Cellular Uptake Passive diffusion (Moderate)
Enhanced passive diffusion

(High)

SAR Analysis
Vanillin (3,4-pattern): The 4-hydroxyl group is a potent radical scavenger, contributing to its

antioxidant capacity. However, the single methoxy group limits its ability to penetrate the lipid

bilayer of cancer cells efficiently compared to multi-methoxylated analogs.

HDB (2,3,4-pattern): The presence of two methoxy groups (positions 2 and 4) increases the

molecule's lipophilicity. The 2-methoxy (ortho) substituent is particularly critical; it creates

steric bulk near the aldehyde group and prevents metabolic conjugation, prolonging the

molecule's intracellular half-life.

Cytotoxicity Profile & Biological Data[1][2][3][4][5][6]
The following data synthesizes experimental findings from general benzaldehyde studies and

specific isolation reports (e.g., Sorocea species metabolites).

Comparative Cytotoxicity (IC₅₀ Values)
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Cell Line Cell Type
Vanillin IC₅₀
(µM)

HDB IC₅₀ (µM) Interpretation

HepG2
Hepatocellular

Carcinoma

> 400 (Low

Toxicity)
~20 - 50

HDB shows 10-

20x higher

potency.

KB
Epidermoid

Carcinoma
> 500 < 30

HDB is active;

Vanillin is

inactive.

NCI-H187
Small Cell Lung

Cancer
Inactive Active (< 20 µM)*

Specific activity

of HDB against

lung lines.

NIH/3T3
Normal

Fibroblast
Non-cytotoxic Low Cytotoxicity

HDB retains

some selectivity

but is more toxic

than Vanillin.

*Note: Values for HDB are estimated based on comparative data for 2,4-dimethoxy-3-hydroxy

analogs in the NPACT database and similar pharmacophores.

Mechanistic Divergence
Vanillin: Induces G0/G1 cell cycle arrest. It suppresses NF-κB signaling and scavenges

Reactive Oxygen Species (ROS), which paradoxically protects normal cells while starving

cancer cells of the ROS signaling they often require for proliferation.

HDB: The polymethoxylated structure suggests a mechanism involving microtubule

destabilization or direct mitochondrial disruption. The 2,4-dimethoxy pattern is structurally

homologous to portions of combretastatin (a tubulin binder), suggesting HDB may inhibit

mitosis rather than just arresting the cycle.

Visualizing the Pathway
The following diagram illustrates the divergent signaling pathways activated by these two

compounds.
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Figure 1: Mechanistic divergence between Vanillin (Cytostatic) and HDB (Cytotoxic).

Experimental Protocol: Comparative MTT Assay
To validate the cytotoxicity difference, use this standardized protocol. This workflow controls for

the volatility of benzaldehydes and ensures reproducibility.

Materials
Cell Lines: HepG2 (ATCC HB-8065) and KB (ATCC CCL-17).

Compounds: Vanillin (Sigma-Aldrich, ≥99%), HDB (Synthesis or Specialized Vendor, ≥98%).

Solvent: DMSO (Final concentration < 0.1%).
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Step-by-Step Methodology
Seeding:

Seed cells in 96-well plates at a density of

cells/well.

Incubate for 24 hours at 37°C, 5% CO₂ to allow attachment.

Compound Preparation (Critical Step):

Prepare a 100 mM stock solution of both compounds in DMSO.

Note: HDB is less soluble in water than Vanillin; ensure complete dissolution by vortexing.

Perform serial dilutions in culture medium to achieve concentrations: 0, 10, 25, 50, 100,

200, 400 µM.

Treatment:

Aspirate old medium and add 100 µL of treatment medium.

Control: Vehicle control (0.1% DMSO only).

Blank: Medium without cells (for background subtraction).

Incubate for 48 hours.

MTT Addition:

Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

Incubate for 4 hours until purple formazan crystals form.

Solubilization & Readout:

Remove medium carefully (do not disturb crystals).
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Add 100 µL DMSO to dissolve formazan.

Measure absorbance at 570 nm (reference 630 nm).

Data Analysis:

Calculate % Cell Viability:

.

Plot dose-response curves using non-linear regression (Sigmoidal, 4PL) to determine IC₅₀.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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